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Compound of Interest

Compound Name: Alyssin

Cat. No.: B1664812

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alyssin, chemically known as 1-isothiocyanato-5-(methylsulfinyl)pentane, is an isothiocyanate
and a sulfinyl analog of sulforaphane.[1] Like sulforaphane, Alyssin has garnered interest for
its potential antioxidative and anticancer activities.[1] It has been shown to inhibit the growth of
colon cancer cells in vitro and induce phase Il detoxification enzymes.[1] The chemical
synthesis of Alyssin is crucial for its further investigation as a potential therapeutic agent. This
document provides detailed application notes and experimental protocols for the chemical
synthesis of Alyssin, focusing on a common and adaptable two-stage synthetic approach.

Chemical Structure

Alyssin: 1-Isothiocyanato-5-(methylsulfinyl)pentane Molecular Formula: C7H13NOS2 Molecular
Weight: 191.32 g/mol [2] CAS Number: 646-23-1[3]

Synthetic Strategy Overview

The chemical synthesis of Alyssin can be efficiently achieved through a two-stage process:

o Synthesis of the Precursor Amine: Preparation of 5-(methylsulfinyl)pentan-1-amine. This is
typically achieved by first synthesizing 5-(methylthio)pentan-1-amine, followed by a selective
oxidation of the sulfide to a sulfoxide.
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» Formation of the Isothiocyanate: Conversion of the primary amine, 5-(methylsulfinyl)pentan-
1-amine, to the corresponding isothiocyanate, Alyssin. A widely used method for this
transformation is the reaction of the amine with carbon disulfide to form a dithiocarbamate

salt, which is then desulfurized to yield the final product.[4]

A logical workflow for the synthesis of Alyssin is depicted below.

{ Stage 1: Precursor Amine Synthesis

Nuceoprite ~ N e e
““““““““““““““““““ Oxidation to Sulfoxide 5-(Methylsulfinyl)pentan-1-amine
L Synthesis ) L

R-NH> CS»
[ (Primary Amine) [ (Carbon Disulfide) ) Base (e.g., EN) )

Nucleophilic Attack|&

Deprotonation
[R-NH-C(=S)S]~ Desulfurizing Agent
(Dithiocarbamate Salt) (e.g., Tosyl Chloride)

Desulfurization

R-N=C=S
(Isothiocyanate)

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1664812?utm_src=pdf-body
https://pubs.rsc.org/en/content/getauthorversionpdf/c4ra14964e
https://www.benchchem.com/product/b1664812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
G,S-Dihalopentane)

Nucleophilic Substitution
with NaSMe & Amination

5-(Methylthio)pentan-1-amine

Selective Oxidation
(e.g., H202)

5-(Methylsulfinyl)pentan-1-amine

Isothiocyanate Formation
(CS2 then Desulfurization)

Alyssin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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